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Compound of Interest

Compound Name:
2-Trifluoromethylbenzylsulfonyl

chloride

Cat. No.: B1302853 Get Quote

An In-depth Technical Guide on the Safety, Handling, and MSDS of 2-

(Trifluoromethyl)benzenesulfonyl Chloride

Disclaimer: The following information is based on available Safety Data Sheets (SDS) for 2-

(Trifluoromethyl)benzenesulfonyl chloride. The initial request specified "2-
Trifluoromethylbenzylsulfonyl chloride," which is a distinct chemical compound. This guide

pertains to the benzenesulfonyl derivative due to the availability of comprehensive safety data.

Researchers, scientists, and drug development professionals should always consult the

specific SDS for the exact compound in use.

Chemical Identification and Physical Properties
2-(Trifluoromethyl)benzenesulfonyl chloride is a chemical intermediate utilized in laboratory

settings for the synthesis of various compounds.[1] Understanding its physical and chemical

properties is fundamental to its safe handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1302853?utm_src=pdf-interest
https://www.benchchem.com/product/b1302853?utm_src=pdf-body
https://www.benchchem.com/product/b1302853?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W004100/2-Trifluoromethyl-benzenesulfonyl-chloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₇H₄ClF₃O₂S [1]

Molecular Weight 244.62 g/mol [1]

CAS Number 776-04-5 [1]

Appearance
Colorless to light yellow solid

or liquid
[1][2]

Melting Point 22 - 25 °C / 71.6 - 77 °F [1][2]

Boiling Point 133 - 135 °C / 271.4 - 275 °F [1][2]

Flash Point > 110 °C / > 230 °F [2]

Density 1.585 g/cm³ [2]

Solubility
No data available. Reacts with

water.
[1]

Hazard Identification and Classification
This compound is classified as a hazardous substance and requires careful handling to avoid

severe injury.[1][2]

Hazard Class
GHS
Classification

Pictogram Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 1B alt text Danger

H314: Causes

severe skin

burns and eye

damage.[1][2]

Precautionary Statements:

Prevention:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1]
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P264: Wash face, hands and any exposed skin thoroughly after handling.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

Response:

P301 + P330 + P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[2]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water or shower.[2]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[2]

P310: Immediately call a POISON CENTER or doctor.[2]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[2]

P405: Store locked up.[1]

Disposal:

P501: Dispose of contents/ container to an approved waste disposal plant.[2]

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical to ensure the safety of

laboratory personnel.

Handling
Wear appropriate personal protective equipment (PPE) as detailed in Section 5.[2]

Use this compound only in a well-ventilated area, preferably under a chemical fume hood.[2]
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Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, vapors, mist, or gas.[2]

Wash hands thoroughly after handling.[2]

Keep away from incompatible materials such as strong oxidizing agents and bases.[1]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

Keep away from water and moisture, as it is moisture-sensitive.[3]

Store in a designated corrosives area.[2]

Recommended storage temperature is between 2 °C and 8 °C.[4]

Receiving and Storage Handling and Use Waste Disposal

Receive Shipment Inspect Container for Damage Store in a Cool, Dry, Well-Ventilated Area Wear Appropriate PPE Work in a Fume Hood Dispense Chemical Perform Reaction Collect Waste in a Labeled Container Dispose of According to Regulations

Click to download full resolution via product page

A logical workflow for the safe handling of 2-(Trifluoromethyl)benzenesulfonyl chloride.

Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower for at least 15

minutes. Seek immediate medical attention.[2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including hydrogen chloride, sulfur oxides, and hydrogen fluoride.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures:

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment.

Ensure adequate ventilation.
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Absorb spillage with inert absorbent material (e.g., sand, earth, diatomaceous earth).

Collect and place in a suitable, closed container for disposal.

Do not let the product enter drains.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure.

Engineering Controls:

Use in a well-ventilated area with a chemical fume hood.

Ensure eyewash stations and safety showers are close to the workstation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[7]

Skin Protection: Wear impervious protective clothing, including gloves (e.g., nitrile rubber)

and a lab coat.[2][7]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved

respirator.[2]

Material Safety Data Sheet (MSDS) Structure
The MSDS for 2-(Trifluoromethyl)benzenesulfonyl chloride provides comprehensive safety

information.
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Section 1: Identification

Section 2: Hazard(s) identification Section 9: Physical and chemical properties Section 14: Transport information

Section 4: First-aid measures Section 5: Fire-fighting measures Section 7: Handling and storage
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Section 13: Disposal considerations
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Key sections of a Material Safety Data Sheet (MSDS).

Stability and Reactivity
Reactivity: Reacts with water.[8]

Chemical Stability: Stable under recommended storage conditions.[1] It is sensitive to

moisture.[3]

Possibility of Hazardous Reactions: No information available.

Conditions to Avoid: Exposure to moist air or water.[8]
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Incompatible Materials: Strong oxidizing agents, strong bases, and water.[4][8]

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

carbon monoxide, carbon dioxide, sulfur oxides, hydrogen chloride gas, and hydrogen

fluoride.[6]

Toxicological and Ecological Information
Toxicological Information: The toxicological properties have not been fully investigated.[1]

The primary health hazard is its corrosive nature, causing severe skin burns and eye

damage upon contact.[2][8]

Ecological Information: No specific data is available. It is advised to prevent the substance

from entering drains and water sources.[1]

This technical guide provides a comprehensive overview of the safety, handling, and MSDS

information for 2-(Trifluoromethyl)benzenesulfonyl chloride. All personnel handling this

substance must be thoroughly trained on its hazards and the necessary safety precautions.

Always refer to the most current Safety Data Sheet provided by the manufacturer before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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